Cas no 2229011-40-7 (tert-butyl N-4-(4-fluorophenyl)-1-oxobutan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-4-(4-fluorophenyl)-1-oxobutan-2-yl-N-methylcarbamate
• CAS No: 2229011-40-7
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• CID: 6141823
• PubChem ID: 165777244
• Update Time: 2025-08-05

tert-butyl N-4-(4-fluorophenyl)-1-oxobutan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-fluorophenyl)-1-oxobutan-2-yl-N-methylcarbamate
• EN300-1886323
• 2229011-40-7
• tert-butyl N-[4-(4-fluorophenyl)-1-oxobutan-2-yl]-N-methylcarbamate

• Inchi： 1S/C16H22FNO3/c1-16(2,3)21-15(20)18(4)14(11-19)10-7-12-5-8-13(17)9-6-12/h5-6,8-9,11,14H,7,10H2,1-4H3
• InChI Key： OBNRHEXTDSJKCM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.15837173g/mol
• Monoisotopic Mass: 295.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-4-(4-fluorophenyl)-1-oxobutan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-4-(4-fluorophenyl)-1-oxobutan-2-yl-N-methylcarbamate (CAS No. 2229011-40-7)

tert-butyl N-4-(4-fluorophenyl)-1-oxobutan-2-yl-N-methylcarbamate (CAS No. 2229011-40-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique carbamate and fluorophenyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a tert-butyl group and a methylcarbamate moiety, makes it a versatile building block for drug discovery and development.

In recent years, the demand for fluorinated compounds like tert-butyl N-4-(4-fluorophenyl)-1-oxobutan-2-yl-N-methylcarbamate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in designing kinase inhibitors and central nervous system (CNS) drugs. The incorporation of a 4-fluorophenyl group is known to improve binding affinity to target proteins, a feature highly sought after in modern medicinal chemistry.

The synthesis of CAS No. 2229011-40-7 involves multi-step organic reactions, including amide coupling and carbamate formation. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural integrity. This compound's stability under various conditions makes it suitable for long-term storage and transportation, a key consideration for industrial-scale production.

One of the most frequently asked questions about tert-butyl N-4-(4-fluorophenyl)-1-oxobutan-2-yl-N-methylcarbamate revolves around its role in peptide synthesis. The tert-butyloxycarbonyl (Boc) protecting group is widely used to safeguard amines during peptide chain assembly, and this compound's structure aligns with such applications. Additionally, its fluorine substitution pattern is a hot topic in PET (positron emission tomography) tracer development, where fluorine-18 isotopes are commonly used.

From an SEO perspective, keywords like "fluorophenyl carbamate synthesis," "Boc-protected intermediates," and "CAS 2229011-40-7 suppliers" are highly relevant. These terms reflect the growing interest in custom synthesis and catalog availability of this compound. Researchers also frequently search for "N-methylcarbamate applications" and "4-fluorophenyl derivatives," highlighting the compound's broad utility.

Environmental and safety considerations are paramount when handling tert-butyl N-4-(4-fluorophenyl)-1-oxobutan-2-yl-N-methylcarbamate. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. The compound's biodegradability and ecotoxicity profile are under ongoing study, aligning with the pharmaceutical industry's push toward greener chemistry.

In conclusion, tert-butyl N-4-(4-fluorophenyl)-1-oxobutan-2-yl-N-methylcarbamate (CAS No. 2229011-40-7) represents a valuable tool for researchers exploring fluorinated pharmaceuticals and peptide-based therapeutics. Its structural features and synthetic versatility position it at the forefront of innovative drug design, meeting the evolving needs of the life sciences sector.